Cas no 71662-18-5 (Pentanoic acid,4-methyl-, 3,7-dimethyl-6-octen-1-yl ester)
71662-18-5 structure
Product Name:Pentanoic acid,4-methyl-, 3,7-dimethyl-6-octen-1-yl ester
CAS No:71662-18-5
MF:C16H30O2
MW:254.408205509186
CID:572245
PubChem ID:527284
Update Time:2025-04-19
Pentanoic acid,4-methyl-, 3,7-dimethyl-6-octen-1-yl ester Chemical and Physical Properties
Names and Identifiers
-
- Pentanoic acid,4-methyl-, 3,7-dimethyl-6-octen-1-yl ester
- 3,7-dimethyloct-6-enyl 4-methylpentanoate
- 3,7-dimethyloct-6-enyl 4-methylvalerate
- 3,7-dimethyloct-6-en-1-yl 4-methylpentanoate
- 71662-18-5
- EINECS 275-783-7
- NS00061718
- GABKAFYIQCMTDH-UHFFFAOYSA-N
- Pentanoic acid, 4-methyl-, 3,7-dimethyl-6-octenyl ester
- DTXSID90992243
- Citronellyl isohexanoate
-
- Inchi: 1S/C16H30O2/c1-13(2)7-6-8-15(5)11-12-18-16(17)10-9-14(3)4/h7,14-15H,6,8-12H2,1-5H3
- InChI Key: GABKAFYIQCMTDH-UHFFFAOYSA-N
- SMILES: O(C(CCC(C)C)=O)CCC(C)CC/C=C(\C)/C
Computed Properties
- Exact Mass: 254.2247
- Monoisotopic Mass: 254.224580195g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 10
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 5.4
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 0.876
- Boiling Point: 323.9°C at 760 mmHg
- Flash Point: 92.3°C
- Refractive Index: 1.448
- PSA: 26.3
Pentanoic acid,4-methyl-, 3,7-dimethyl-6-octen-1-yl ester Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
71662-18-5 (Pentanoic acid,4-methyl-, 3,7-dimethyl-6-octen-1-yl ester) Related Products
- 26761-50-2(9-Octadecenoic acid(9Z)-, isooctyl ester)
- 26399-02-0(2-Ethylhexyl oleate)
- 141-16-2(3,7-dimethyloct-6-en-1-yl butanoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent